Cas no 2137484-11-6 (Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)-)

• Product Name: Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)-
• CAS No: 2137484-11-6
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 5277113
• Update Time: 2025-07-09

Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)-

• Inchi： 1S/C9H14N4O2S/c1-16(14,15)12-5-9(6-12)4-7(10)8-11-2-3-13(8)9/h2-3,7H,4-6,10H2,1H3
• InChI Key： YQQZIOCSFPVFLD-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CC2(CC(N)C3N2C=CN=3)C1

Additional information on Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)-

Exploring the Potential of Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)- (CAS No. 2137484-11-6) in Modern Drug Discovery

The compound Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine, 6',7'-dihydro-1-(methylsulfonyl)-, identified by its CAS No. 2137484-11-6, has garnered significant attention in the pharmaceutical and biochemical research communities. This structurally unique molecule belongs to the class of spirocyclic compounds, which are increasingly recognized for their potential in drug discovery due to their three-dimensional complexity and ability to interact with biological targets in novel ways. Researchers are particularly interested in its azetidine and imidazole moieties, which are known to enhance binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need to address unmet medical conditions such as neurodegenerative diseases, oncology, and inflammatory disorders. The spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol] scaffold offers a promising framework for designing kinase inhibitors and GPCR modulators, two of the most sought-after targets in modern drug development. Its methylsulfonyl group further enhances its potential as a pharmacophore, contributing to improved solubility and bioavailability—a critical factor in optimizing drug candidates for clinical trials.

One of the most frequently asked questions in scientific forums is how CAS No. 2137484-11-6 compares to other spirocyclic amines in terms of synthetic accessibility and biological activity. Studies suggest that this compound exhibits a balanced profile, combining synthetic feasibility with robust in vitro performance. Its 6',7'-dihydro configuration also reduces potential reactivity issues, making it a safer candidate for further development. These attributes align with the growing trend toward fragment-based drug design, where smaller, more efficient molecules are prioritized.

The rise of AI-driven drug discovery has further amplified interest in compounds like Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine. Machine learning models are now being employed to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating the identification of viable lead compounds. This synergy between computational tools and experimental validation underscores the compound's relevance in the era of precision medicine.

Another hot topic in the scientific community is the role of spirocyclic scaffolds in overcoming drug resistance, particularly in oncology. The unique geometry of CAS No. 2137484-11-6 may enable it to bypass common resistance mechanisms, offering a new avenue for combination therapies. Early-stage research indicates its potential as a synergistic agent when paired with existing chemotherapeutic drugs, though further studies are needed to validate these findings.

From a synthetic chemistry perspective, the preparation of Spiro[azetidine-3,5'-[5H]pyrrolo[1,2-a]imidazol]-7'-amine involves innovative cascade reactions and catalysis strategies, which are frequently discussed in academic journals. Researchers are exploring greener methodologies, such as photocatalysis and electrochemistry, to streamline its production while minimizing environmental impact. These efforts resonate with the broader push toward sustainable chemistry in the pharmaceutical industry.

In conclusion, CAS No. 2137484-11-6 represents a compelling case study in the intersection of structural innovation and therapeutic potential. Its multifaceted applications—from kinase inhibition to resistance modulation—highlight its versatility as a drug discovery tool. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.